![molecular formula C13H12FN3S B5702942 N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea](/img/structure/B5702942.png)
N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea
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Overview
Description
N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea, also known as FPMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiourea derivative and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, inhibiting the cell cycle, and inhibiting angiogenesis. This compound may also inhibit the replication of viruses by targeting viral proteins. In agriculture, this compound may act as a herbicide by inhibiting photosynthesis and as an insecticide by inhibiting acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in various studies. In one study, this compound was found to reduce the levels of reactive oxygen species and increase the activity of antioxidant enzymes in cancer cells. In another study, this compound was found to reduce the levels of pro-inflammatory cytokines in mice. However, the effects of this compound on human health are not fully understood and require further investigation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea in lab experiments include its ease of synthesis, low cost, and potential applications in various fields. However, the limitations of using this compound include its low solubility in water and potential toxicity to living organisms.
Future Directions
There are several future directions for research on N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea. One direction is to investigate the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease and diabetes. Another direction is to study the toxicity of this compound in living organisms and its potential environmental impact. Additionally, the development of new synthesis methods for this compound and the synthesis of this compound derivatives with improved properties are also potential future directions for research.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, agriculture, and material science. Its synthesis methods, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives.
Synthesis Methods
N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea can be synthesized using various methods, including the reaction of 2-fluorobenzaldehyde with 2-pyridinemethylamine followed by the reaction with thiourea. Another method involves the reaction of 2-fluorobenzaldehyde with 2-pyridinemethylamine followed by the reaction with potassium thiocyanate. The yield of this compound using these methods ranges from 60% to 85%.
Scientific Research Applications
N-(2-fluorophenyl)-N'-(2-pyridinylmethyl)thiourea has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been shown to have anticancer, antiviral, and antimicrobial properties. In agriculture, this compound has been found to have herbicidal and insecticidal activities. In material science, this compound has been used as a ligand in the synthesis of metal complexes.
properties
IUPAC Name |
1-(2-fluorophenyl)-3-(pyridin-2-ylmethyl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3S/c14-11-6-1-2-7-12(11)17-13(18)16-9-10-5-3-4-8-15-10/h1-8H,9H2,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKEBLVLSFZGGFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NCC2=CC=CC=N2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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